Cas no 2034208-53-0 (3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine)

3-{[1-(3,5-Dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine is a specialized heterocyclic compound featuring a pyridazine core functionalized with a substituted piperidinyloxy moiety and a 3,5-dimethylpyrazole carbonyl group. This structure imparts unique reactivity and potential biological activity, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both pyrazole and pyridazine rings enhances its versatility in forming interactions with biological targets, while the methyl substituents improve metabolic stability. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound is suited for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators, due to its balanced lipophilicity and steric properties.

3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine structure

2034208-53-0 structure

Product name:3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine

CAS No:2034208-53-0

MF:C₁₆H₂₁N₅O₂

MW:315.3702

CID:5347131

3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

- (3,5-dimethyl-1H-pyrazol-4-yl)-[3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]methanone
- (3,5-dimethyl-1H-pyrazol-4-yl)(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone
- 3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine
- Inchi： 1S/C16H21N5O2/c1-10-6-7-14(20-17-10)23-13-5-4-8-21(9-13)16(22)15-11(2)18-19-12(15)3/h6-7,13H,4-5,8-9H2,1-3H3,(H,18,19)
- InChI Key： CGALGIKOYXLVSQ-UHFFFAOYSA-N
- SMILES： O(C1C([H])=C([H])C(C([H])([H])[H])=NN=1)C1([H])C([H])([H])N(C(C2C(C([H])([H])[H])=NN([H])C=2C([H])([H])[H])=O)C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 421
Topological Polar Surface Area: 84
XLogP3: 1.4

3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Life Chemicals	F6490-0938-10μmol	3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine	2034208-53-0	10μmol	$103.5	2023-09-08
Life Chemicals	F6490-0938-5μmol	3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine	2034208-53-0	5μmol	$94.5	2023-09-08
Life Chemicals	F6490-0938-4mg	3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine	2034208-53-0	4mg	$99.0	2023-09-08
Life Chemicals	F6490-0938-10mg	3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine	2034208-53-0	10mg	$118.5	2023-09-08
Life Chemicals	F6490-0938-2μmol	3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine	2034208-53-0	2μmol	$85.5	2023-09-08
Life Chemicals	F6490-0938-3mg	3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine	2034208-53-0	3mg	$94.5	2023-09-08
Life Chemicals	F6490-0938-1mg	3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine	2034208-53-0	1mg	$81.0	2023-09-08
Life Chemicals	F6490-0938-2mg	3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine	2034208-53-0	2mg	$88.5	2023-09-08
Life Chemicals	F6490-0938-5mg	3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine	2034208-53-0	5mg	$103.5	2023-09-08

3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine Related Literature

1. Synthesis of architecturally well-defined nanogels viaRAFT polymerization for potential bioapplications

Zesheng An,Qian Qiu,Guangyao Liu Chem. Commun., 2011,47, 12424-12440
2. Structural characterization of ZnS nanocrystals with a conic head using HR–TEM and HAADF tomography†

Masato Uehara,Yusuke Nakamura,Satoshi Sasaki,Hiroyuki Nakamura CrystEngComm, 2011,13, 5998-6001
3. Structure activity related, mechanistic, and modeling studies of gallotannins containing a glucitol-core and α-glucosidase†

Hang Ma,Daniel B. Niesen,Ang Cai,Bongsup P. Cho,Wen Tan,Qiong Gu,Jun Xu,Navindra P. Seeram RSC Adv., 2015,5, 107904-107915
4. Synthesis of a novel magnetic drug delivery system composed of doxorubicin-conjugated Fe3O4nanoparticle cores and a PEG-functionalized porous silica shell†

Feng-Hua Chen,Li-Ming Zhang,Qing-Tao Chen,Yi Zhang,Zhi-Jun Zhang Chem. Commun., 2010,46, 8633-8635
5. Stability and dissociation pathways of doped AunX+ clusters (X = Y, Er, Nb)†

Nele Veldeman,Ewald Janssens,Klavs Hansen,Jorg De Haeck,Roger E. Silverans,Peter Lievens Faraday Discuss., 2008,138, 147-162

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine

Comprehensive Analysis of 3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine (CAS No. 2034208-53-0): Structure, Applications, and Research Insights

The compound 3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine (CAS No. 2034208-53-0) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique pyridazine and piperidine backbone, combined with a pyrazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets selectively.

In recent years, the demand for heterocyclic compounds like 3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine has surged due to their versatility in drug discovery. The compound's molecular weight and lipophilicity are optimized for bioavailability, a critical factor in modern medicinal chemistry. Its synthetic route often involves multi-step organic reactions, including amide coupling and etherification, which are well-documented in peer-reviewed journals.

One of the most searched questions in AI-driven drug design platforms is: "How can pyridazine derivatives improve targeted therapy?" This aligns with the growing interest in precision medicine, where 3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine could play a role. Its structure-activity relationship (SAR) is under investigation for conditions like inflammation and metabolic disorders, topics trending in biomedical research forums.

From an SEO perspective, keywords such as "pyrazole-carbonyl derivatives", "piperidine-oxy pyridazine synthesis", and "CAS 2034208-53-0 applications" are frequently queried. These terms reflect the compound's relevance in high-throughput screening and fragment-based drug design. Additionally, its patent landscape is expanding, with several filings highlighting its utility in crop protection and veterinary medicine.

Environmental and green chemistry considerations are also pivotal. The compound's degradation pathways and ecotoxicity profile are being studied to meet REACH compliance standards. This aligns with the broader industry shift toward sustainable synthesis, a hot topic in 2024 chemical research trends.

In conclusion, 3-{[1-(3,5-dimethyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine represents a convergence of innovative chemistry and practical applications. Its CAS No. 2034208-53-0 serves as a gateway for further exploration in both academic and industrial settings, addressing pressing challenges in life sciences and material innovation.